2-(6,8-Dichloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-1-pyrrolidin-1-ylethanone

• CAS No.: 832076-49-0
• Molecular Formula: C19H17Cl2N3O
• Molecular Weight: 374.3 g/mol
• IUPAC Name: 2-(6,8-dichloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C19H17Cl2N3O/c20-14-10-15(21)19-22-18(13-6-2-1-3-7-13)16(24(19)12-14)11-17(25)23-8-4-5-9-23/h1-3,6-7,10,12H,4-5,8-9,11H2
• InChI Key: QXIHVESBDSAWSK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=C(N=C3N2C=C(C=C3Cl)Cl)C4=CC=CC=C4

Description

2-(6,8-Dichloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-1-pyrrolidin-1-ylethanone is a complex organic compound that belongs to the class of imidazo[1,2-a]pyridines. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications .

Preparation Methods

The synthesis of 2-(6,8-Dichloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-1-pyrrolidin-1-ylethanone typically involves multicomponent reactions. One common method includes the condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid . This reaction is often carried out under solvent-free conditions or with environmentally benign catalysts such as molecular iodine . The reaction conditions are optimized to achieve high yields and purity of the final product.

Chemical Reactions Analysis

2-(6,8-Dichloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-1-pyrrolidin-1-ylethanone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro substituents, using reagents like sodium methoxide or potassium tert-butoxide.

Scientific Research Applications

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown promise in binding affinity studies with several biological targets, including farnesyl diphosphate synthase and phosphodiesterase III.

Medicine: It has potential therapeutic applications as an antiviral, anticancer, anti-inflammatory, and antibacterial agent.

Industry: The compound is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(6,8-Dichloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-1-pyrrolidin-1-ylethanone involves its interaction with specific molecular targets. For instance, it acts as an inhibitor of farnesyl diphosphate synthase, which is crucial for the biosynthesis of certain lipids . Additionally, it can modulate the activity of phosphodiesterase III, affecting various cellular pathways .

Comparison with Similar Compounds

Similar compounds to 2-(6,8-Dichloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-1-pyrrolidin-1-ylethanone include:

Zolpidem: Used as a hypnotic agent for treating insomnia.

Alpidem: An anxiolytic agent that acts on GABA receptors.

Minodronic acid: A farnesyl diphosphate synthase inhibitor used for treating osteoporosis.

These compounds share the imidazo[1,2-a]pyridine scaffold but differ in their specific substituents and biological activities, highlighting the unique properties of this compound .